Cas no 1243016-72-9 (2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide)
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-(2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(2-methoxyphenyl)acetamide
- 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2-methoxyphenyl)acetamide
- 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide
- 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide
-
- Inchi: 1S/C21H17ClN4O3/c1-29-19-5-3-2-4-16(19)23-20(27)13-25-10-11-26-18(21(25)28)12-17(24-26)14-6-8-15(22)9-7-14/h2-12H,13H2,1H3,(H,23,27)
- InChI Key: XSMQCTOTHWDOSR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=C2C(N(C=CN2N=1)CC(NC1C=CC=CC=1OC)=O)=O
Computed Properties
- Exact Mass: 408.099
- Monoisotopic Mass: 408.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 76.5
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-3594-2μmol |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide |
1243016-72-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3594-5μmol |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide |
1243016-72-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3594-10μmol |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide |
1243016-72-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3594-20μmol |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide |
1243016-72-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3594-1mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide |
1243016-72-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3594-2mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide |
1243016-72-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3594-3mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide |
1243016-72-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3594-4mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide |
1243016-72-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3594-5mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide |
1243016-72-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3594-10mg |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide |
1243016-72-9 | 10mg |
$79.0 | 2023-09-10 |
2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide
Introduction to 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide (CAS No. 1243016-72-9)
2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide (CAS No. 1243016-72-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
The structure of 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide is characterized by a central pyrazolopyrazine core substituted with a 4-chlorophenyl group and an acetamide moiety linked to a 2-methoxyphenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for further research and development.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.
In another study published in the Cancer Research journal in 2020, researchers investigated the anti-cancer properties of this compound. The results showed that 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide effectively inhibited the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest.
The pharmacokinetic properties of 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide have also been studied extensively. A preclinical study conducted in 2019 evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated that the compound has good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent.
In addition to its therapeutic potential, 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide has been explored for its use as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it valuable for understanding disease mechanisms and identifying new drug targets.
The synthesis of 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide has been optimized through various synthetic routes. One commonly used method involves the condensation of 4-chlorobenzoyl chloride with hydrazine hydrate to form the intermediate pyrazole derivative, followed by cyclization with an appropriate reagent to form the pyrazolopyrazine core. The final step involves coupling with 2-methoxyaniline to obtain the desired product.
The safety profile of 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, 2-[2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methoxyphenyl)acetamide (CAS No. 1243016-72-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
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